2-Amino-4-(aminomethyl)oxazole

• Molecular Formula: C4H7N3O
• Molecular Weight: 113.12 g/mol
• IUPAC Name: 4-(aminomethyl)-1,3-oxazol-2-amine
• InChI: InChI=1S/C4H7N3O/c5-1-3-2-8-4(6)7-3/h2H,1,5H2,(H2,6,7)
• InChI Key: QNESFFXXSAXDFL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)N)CN

Description

2-Amino-4-(aminomethyl)oxazole is a heterocyclic organic compound belonging to the class of oxazoles It features a five-membered ring structure containing one oxygen and two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-(aminomethyl)oxazole typically involves the formation of an oxazole ring. One common method is the reaction of benzoin with nitriles or hydrogen cyanide in the presence of concentrated sulfuric acid . Other reagents such as cyanamide, sodium and calcium cyanamides, and N-cyanoamidine can also be used .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general principles of heterocyclic compound synthesis, including the use of efficient catalytic systems and scalable reaction conditions, are likely applied.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-4-(aminomethyl)oxazole undergoes various chemical reactions, including:

Protonation: The primary amine group can be protonated.

Acylation and Alkylation: The amine group can participate in acylation and alkylation reactions.

Electrophilic Substitution: The oxazole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions: Common reagents used in these reactions include acids for protonation, acyl chlorides for acylation, and alkyl halides for alkylation. Electrophilic substitution reactions often require catalysts or specific reaction conditions to proceed efficiently .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, acylation can yield acylated derivatives, while alkylation can produce alkylated products.

Scientific Research Applications

2-Amino-4-(aminomethyl)oxazole has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial properties, making it a potential candidate for developing antibacterial and antifungal agents.

Medicine: It has been studied for its potential use in antitubercular medicinal chemistry.

Industry: The compound’s unique properties make it useful in various industrial applications, including the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-Amino-4-(aminomethyl)oxazole involves its interaction with biological targets. The primary amine group can form hydrogen bonds with enzymes and receptors, influencing their activity. The oxazole ring’s aromatic character contributes to the compound’s stability and ability to interact with various molecular targets .

Comparison with Similar Compounds

2-Aminooxazole: Similar in structure but lacks the aminomethyl group.

2-Aminothiazole: Contains a sulfur atom instead of an oxygen atom in the ring.

Benzoxazole: Features a fused benzene ring, providing different chemical properties

Uniqueness: 2-Amino-4-(aminomethyl)oxazole is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. Its aminomethyl group allows for additional functionalization, making it a versatile compound for various applications.